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Compound of Interest

Compound Name: Dnp-PYAYWMR

Cat. No.: B12382793 Get Quote

Disclaimer: The peptide "DNP-PYAYWMR" is not extensively documented in publicly available

scientific literature. The following application notes and protocols are based on the inferred

properties of a dinitrophenyl (DNP) modified and tyrosine-phosphorylated peptide (pY) and are

provided as a guide for assay development. The experimental conditions and expected results

are illustrative.

Introduction
DNP-pYAYWMR is a synthetic peptide likely utilized as a high-affinity probe in cell-based and

biochemical assays to investigate signaling pathways involving phosphotyrosine-binding

proteins. The dinitrophenyl (DNP) group serves as a versatile tag, enabling detection through

anti-DNP antibodies in various assay formats, including ELISA and fluorescence-based

methods. The core peptide sequence, pYAYWMR, containing a phosphorylated tyrosine (pY),

is designed to mimic a motif recognized by specific protein interaction domains, such as SH2

(Src Homology 2) domains, or to act as a substrate for protein tyrosine phosphatases (PTPs).

These characteristics make DNP-pYAYWMR a valuable tool for drug discovery and cell

signaling research.

Principle Applications
Kinase and Phosphatase Assays: To identify and characterize inhibitors or activators of

protein tyrosine kinases and phosphatases.
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Protein-Protein Interaction Studies: To investigate the binding of SH2 domain-containing

proteins or other phosphotyrosine-binding proteins to the specific pYAYWMR motif.

High-Throughput Screening (HTS): The DNP tag allows for the development of robust, non-

radioactive HTS assays for modulators of phosphotyrosine-dependent signaling events.

Signaling Pathway Context
The pYAYWMR sequence may be relevant to receptor tyrosine kinase (RTK) signaling

pathways. Upon ligand binding, RTKs dimerize and autophosphorylate on specific tyrosine

residues, creating docking sites for SH2 domain-containing proteins like Grb2, PLCγ, and the

p85 subunit of PI3K. These interactions initiate downstream signaling cascades that regulate

cell proliferation, differentiation, and survival. DNP-pYAYWMR can be used to study the

components and regulation of these pathways.
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Caption: Generic Receptor Tyrosine Kinase (RTK) signaling pathway.
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Experimental Protocols
Homogeneous Fluorescence Polarization (FP) Kinase
Assay
This protocol describes a method to screen for inhibitors of a tyrosine kinase using DNP-
pYAYWMR as a substrate. The assay measures the change in fluorescence polarization of a

fluorescently labeled anti-DNP antibody upon binding to the phosphorylated peptide.
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To cite this document: BenchChem. [Application Notes and Protocols for Cell-based Assay
Development with DNP-pYAYWMR]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382793#cell-based-assay-development-with-dnp-
pyaywmr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b12382793#cell-based-assay-development-with-dnp-pyaywmr
https://www.benchchem.com/product/b12382793#cell-based-assay-development-with-dnp-pyaywmr
https://www.benchchem.com/product/b12382793#cell-based-assay-development-with-dnp-pyaywmr
https://www.benchchem.com/product/b12382793#cell-based-assay-development-with-dnp-pyaywmr
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12382793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

